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Introduction
Flovagatran (TGN 255) is a potent and reversible direct thrombin inhibitor (DTI) with a Ki of 9

nM, investigated for its potential in preventing arterial and venous thrombosis.[1] Monitoring the

anticoagulant activity of DTIs is crucial in both research and clinical settings to ensure efficacy

and safety. The thrombin time (TT) assay is a coagulation test that is highly sensitive to the

presence of direct thrombin inhibitors.[2][3][4][5][6] A standard TT assay measures the time it

takes for a fibrin clot to form in a plasma sample after the addition of a standardized amount of

thrombin.[2][3][7] This application note provides a detailed protocol for a modified thrombin time

assay to quantify the concentration of Flovagatran in human plasma.

The principle of this assay is based on the direct relationship between the concentration of a

direct thrombin inhibitor and the prolongation of the clotting time.[2] To achieve a quantitative

measurement, the test plasma is diluted to bring the Flovagatran concentration within the

linear range of the assay. A calibration curve is generated using plasma standards with known

concentrations of Flovagatran.
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Product Catalog Number Size

Flovagatran TGN-255 10 mg / 50 mg

Thrombin Reagent (Bovine or

Human)
Varies by supplier Varies

Standard Human Plasma Varies by supplier Varies

Materials Required
Flovagatran

Thrombin reagent (e.g., 10 NIH units/mL)

Standard Human Plasma (pooled normal plasma)

0.9% Saline (for dilution)

Coagulation analyzer or a temperature-controlled water bath (37°C) and stopwatch

Calibrated pipettes

Test tubes or cuvettes

Specimen Collection and Handling
Collect whole blood in tubes containing 3.2% sodium citrate anticoagulant (9:1 blood to

anticoagulant ratio). Centrifuge at 2000 x g for 15 minutes to obtain platelet-poor plasma

(PPP). The plasma should be tested within 4 hours of collection. If not tested immediately, the

plasma can be stored frozen at -20°C or colder for up to one month. Thaw frozen plasma

samples rapidly at 37°C for 15 minutes before use.

Illustrative Data
The following tables present illustrative data demonstrating the expected performance of the

modified Thrombin Time assay for Flovagatran. This data is based on typical results observed

with other direct thrombin inhibitors and should be validated in your laboratory.
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Table 1: Example Calibration Curve Data for Flovagatran
Flovagatran Concentration (ng/mL) Thrombin Time (seconds)

0 18.5

50 35.2

100 52.8

200 88.1

400 155.3

Table 2: Intra- and Inter-Assay Precision (Illustrative)
Flovagatran Concentration
(ng/mL)

Intra-Assay CV (%) Inter-Assay CV (%)

75 < 5% < 10%

250 < 5% < 10%

Experimental Protocols
Preparation of Reagents

Flovagatran Stock Solution: Prepare a stock solution of Flovagatran in a suitable solvent

(e.g., DMSO or as recommended by the supplier) at a concentration of 1 mg/mL.

Flovagatran Working Standards: Prepare a series of Flovagatran working standards by

spiking the stock solution into pooled normal human plasma to achieve final concentrations

ranging from 0 to 500 ng/mL (e.g., 0, 50, 100, 200, 400 ng/mL). These will be used to

generate the calibration curve.

Thrombin Reagent: Reconstitute the thrombin reagent according to the manufacturer's

instructions to a working concentration (e.g., 2-3 NIH units/mL). Pre-warm the thrombin

reagent to 37°C before use.

Assay Procedure
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Sample Dilution: Dilute the test plasma samples with 0.9% saline. A 1:10 dilution is a

common starting point for quantitative DTI assays.[2] The dilution factor may need to be

optimized based on the expected concentration of Flovagatran.

Incubation: Pipette 100 µL of the diluted plasma sample or a Flovagatran working standard

into a pre-warmed cuvette or test tube. Incubate for 2 minutes at 37°C.

Clot Initiation and Measurement: Add 100 µL of the pre-warmed thrombin reagent to the

cuvette and simultaneously start the timer. Measure the time to clot formation in seconds.

Data Analysis
Calibration Curve: Plot the thrombin time (in seconds) against the corresponding

Flovagatran concentration for the working standards. Perform a linear regression analysis to

obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value

>0.98 is generally considered acceptable.

Quantification of Flovagatran in Test Samples: Use the regression equation from the

calibration curve to calculate the concentration of Flovagatran in the diluted test samples.

Final Concentration: Multiply the calculated concentration by the dilution factor to obtain the

final concentration of Flovagatran in the undiluted plasma sample.

Signaling Pathway and Experimental Workflow
The thrombin time assay directly measures the final step of the coagulation cascade: the

conversion of fibrinogen to fibrin by thrombin. Flovagatran, as a direct thrombin inhibitor, binds

to the active site of thrombin, thereby preventing this conversion and prolonging the clotting

time.
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Fibrinogen (Soluble)

Thrombin Fibrin (Insoluble Clot)converts

Flovagatran inhibits
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Preparation

Assay

Data Analysis

1. Collect Citrated Blood

2. Centrifuge to get Platelet-Poor Plasma

3. Dilute Plasma Sample (e.g., 1:10)

6. Incubate Diluted Sample/Standard at 37°C

4. Prepare Flovagatran Standards 5. Prepare Thrombin Reagent

7. Add Thrombin & Start Timer

8. Measure Clotting Time

9. Generate Calibration Curve

10. Quantify Flovagatran Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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